Cas no 850896-71-8 (Etoricoxib-d3)

• Product Name: Etoricoxib-d3
• CAS No: 850896-71-8
• MF: C₁₈H₁₅ClN₂O₂S
• MW: 361.860387086868
• CID: 1060129
• PubChem ID: 11772850
• Update Time: 2025-04-20

Etoricoxib-d3 Chemical and Physical Properties

Names and Identifiers

• Etoricoxib-d3
• 5-chloro-2-(6-methylpyridin-3-yl)-3-[4-(trideuteriomethylsulfonyl)phenyl]pyridine
• Algix-d3
• Arcoxia-d3
• Etobrix-d3
• Etocox-d3
• Etoxib-d3
• Etropain-d3
• Kingcox-d3
• Tauxib-d3
• Torcoxia-d3
• SCHEMBL22527410
• 850896-71-8
• DTXSID70472311
• CS-0437356
• 5-Chloro-6'-methyl-3-[4-(methylsulfonyl)phenyl]-2,3'-bipyridine-d3
• HY-15321S2
• 5-Chloro-6'-methyl-3-[4-(methyl-d3-sulfonyl)phenyl]-2,3'-bipyridine (9CI); Etoricoxib-Methyl-D3
• DA-53052

• Inchi： 1S/C18H15ClN2O2S/c1-12-3-4-14(10-20-12)18-17(9-15(19)11-21-18)13-5-7-16(8-6-13)24(2,22)23/h3-11H,1-2H3/i2D3
• InChI Key： MNJVRJDLRVPLFE-BMSJAHLVSA-N
• SMILES： ClC1=CN=C(C2C=NC(C)=CC=2)C(=C1)C1C=CC(=CC=1)S(C([2H])([2H])[2H])(=O)=O

Computed Properties

• Exact Mass: 358.05400
• Monoisotopic Mass: 361.0731068g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 68.3Ų

Experimental Properties

• Melting Point: 135-137°C
• PSA: 68.30000
• LogP: 5.25670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines